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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017 Get Quote

An In-depth Technical Guide to
Cyclohexanecarbonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

Core Identification and Nomenclature
Cyclohexanecarbonyl chloride is a key reagent in organic synthesis, particularly valued for

its role as an acylating agent in the production of pharmaceuticals and other fine chemicals.[1]

Its precise identification is crucial for regulatory compliance, safety, and scientific accuracy.

IUPAC Name: cyclohexanecarbonyl chloride[2]

CAS Number: 2719-27-9[3][4][5][6]

Synonyms for this compound include Cyclohexanecarboxylic acid chloride, Hexahydrobenzoyl

chloride, and Cyclohexanoyl chloride.[1][3][6]

Physicochemical and Spectral Data
A comprehensive understanding of the physicochemical properties of cyclohexanecarbonyl
chloride is essential for its handling, application in reactions, and for purification processes.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₇H₁₁ClO [2][4][6]

Molecular Weight 146.61 g/mol [2][4]

Appearance
Clear, colorless to straw-

colored liquid

Density 1.096 g/mL at 25 °C

Boiling Point 184 °C

Flash Point 66 °C (150.8 °F)

Refractive Index n20/D 1.469

Water Solubility Hydrolyzes

Sensitivity Moisture Sensitive

Table 2: Spectral Data
Technique Key Peaks/Signals Reference

¹H NMR (400 MHz, CDCl₃)
δ (ppm): 2.735, 2.091, 1.799,

1.66, 1.31, 1.26
[7]

Mass Spectrum (EI)
Major fragments (m/z): 111,

83, 55
[7][8]

IR Spectrum
Characteristic C=O stretch for

acyl chloride
[9]

Key Synthetic Applications and Protocols
Cyclohexanecarbonyl chloride is a versatile synthetic intermediate. Its primary utility lies in

acylation reactions, where the cyclohexanecarbonyl moiety is introduced into a target molecule.

General Reactivity: Nucleophilic Acyl Substitution
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The high reactivity of the acyl chloride functional group is due to the electron-withdrawing

nature of both the chlorine and oxygen atoms, making the carbonyl carbon highly electrophilic.

It readily reacts with nucleophiles, substituting the chloride, which is an excellent leaving group.

General Reactivity of Cyclohexanecarbonyl Chloride

Reactants

Products

Cyclohexanecarbonyl Chloride

C₆H₁₁COCl

Acylated Product

C₆H₁₁CONu

Acylation

Byproduct

HCl

Nucleophile

Nu-H

Click to download full resolution via product page

Caption: Nucleophilic acyl substitution using cyclohexanecarbonyl chloride.

Experimental Protocol 1: Synthesis of
Cyclohexanecarbonyl Chloride
This protocol details the synthesis of the title compound from cyclohexanecarboxylic acid using

thionyl chloride.

Materials:

Cyclohexanecarboxylic acid

Thionyl chloride (SOCl₂)
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Benzene (or another inert solvent like dichloromethane)

n-dodecane (as an internal standard for GC analysis, optional)

Methanol

Triethylamine

Equipment:

Round-bottom flask

Reflux condenser

Dean-Stark water separator

Magnetic stirrer and stir bar

Heating mantle

Gas chromatograph (for analysis)

Procedure:

To a reactor equipped with a condenser and a Dean-Stark water separator, add a solution of

cyclohexanecarboxylic acid (e.g., 6.95 g, 0.054 mol) in benzene (90 mL).[4]

Heat the mixture to distill off approximately 25 mL of benzene under a nitrogen atmosphere

to create anhydrous conditions.[4]

Cool the reaction mixture to room temperature.[4]

Slowly add thionyl chloride (e.g., 6.0 mL, 0.082 mol).[4] The reaction can be exothermic.

Heat the mixture to reflux and maintain for 1-3 hours.[10] The completion of the reaction can

be monitored by the cessation of gas (SO₂ and HCl) evolution.[10]

After the reaction is complete, excess thionyl chloride and the solvent can be removed by

distillation.[10]
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For analytical purposes, a small aliquot of the reaction mixture can be taken and reacted with

methanol containing a small amount of triethylamine to form methyl cyclohexanecarboxylate,

which can be analyzed by GC to determine yield and purity.[4] Conversion rates exceeding

99% are achievable with this method.[4]

Experimental Protocol 2: Use in Drug Synthesis -
Preparation of Praziquantel
A significant application of cyclohexanecarbonyl chloride in the pharmaceutical industry is in

the synthesis of Praziquantel, an anthelmintic drug.[5] This protocol outlines a key acylation

step in one of the synthetic routes to Praziquantel.

Materials:

1-aminomethyl-1,2,3,4-tetrahydroisoquinoline intermediate

Cyclohexanecarbonyl chloride

A suitable aprotic solvent (e.g., dichloromethane)

A base (e.g., potassium carbonate, triethylamine)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Ice bath

Procedure:

Dissolve the 1-aminomethyl-1,2,3,4-tetrahydroisoquinoline intermediate (1 equivalent) in dry

dichloromethane in a round-bottom flask.[11]

Add a base such as potassium carbonate (2 equivalents) to the mixture.[11]
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Stir the mixture at room temperature.

Slowly add a solution of cyclohexanecarbonyl chloride (1.2 equivalents) in

dichloromethane to the reaction mixture.[11]

Continue stirring the mixture at room temperature for several hours (e.g., 10 hours) until the

reaction is complete (monitor by TLC or LC-MS).[11]

Upon completion, quench the reaction with a saturated solution of ammonium chloride

(NH₄Cl).[11]

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, dry over anhydrous magnesium sulfate (MgSO₄), and remove

the solvent under reduced pressure to yield the acylated product.[11] This intermediate is

then taken forward in subsequent steps to yield Praziquantel.

Workflow and Logical Relationships
The role of cyclohexanecarbonyl chloride as a critical building block in multi-step synthesis is

best illustrated through a workflow diagram.
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Synthetic Workflow: Cyclohexanecarbonyl Chloride in Praziquantel Synthesis

Cyclohexanecarboxylic Acid
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(e.g., with SOCl₂)

Cyclohexanecarbonyl
Chloride

Acylation Reaction

Tetrahydroisoquinoline
Intermediate

Acylated Intermediate

Further Cyclization Steps

Praziquantel
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Caption: Role of cyclohexanecarbonyl chloride in Praziquantel synthesis.
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Safety and Handling
Cyclohexanecarbonyl chloride is a corrosive and moisture-sensitive compound that requires

careful handling.

Hazards: Causes severe skin burns and eye damage.[2] It is harmful if swallowed and

irritating to the respiratory system.[12] The compound is a lachrymator.

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[12] A vapor respirator should be used in case of insufficient ventilation.

[13]

Handling: Handle in a well-ventilated area, preferably in a fume hood. Keep away from

moisture, heat, sparks, and open flames.[14][15] Ground all equipment to prevent static

discharge.[13]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container, often

under an inert atmosphere (e.g., nitrogen).[14][15]

First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[12] After skin contact, wash immediately with plenty of soap and water.[12] If

inhaled, remove to fresh air.[13] If swallowed, do NOT induce vomiting and seek immediate

medical attention.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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